Cas no 773112-99-5 ((E)-3-Cyclopentyl-2-methylacrylic acid)

• Product Name: (E)-3-Cyclopentyl-2-methylacrylic acid
• CAS No: 773112-99-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD06207421
• CID: 551976
• PubChem ID: 19743151
• Update Time: 2025-10-28

(E)-3-Cyclopentyl-2-methylacrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-cyclopentyl-2-methyl-
• 2-Propenoicacid,3-cyclopentyl-2-methyl-(9CI)
• (E)-3-Cyclopentyl-2-methylacrylic acid
• 3-Cyclopentyl-2-methylacrylic acid
• FCH1010659
• FCH4934972

• MDL： MFCD06207421
• Inchi： 1S/C9H14O2/c1-7(9(10)11)6-8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H,10,11)/b7-6+
• InChI Key： CJCPUSYBAQVMQR-VOTSOKGWSA-N
• SMILES： OC(/C(/C)=C/C1CCCC1)=O

Computed Properties

• Exact Mass: 154.099
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (E)-3-Cyclopentyl-2-methylacrylic acid

(E)-3-Cyclopentyl-2-methylacrylic acid (CAS No. 773112-99-5): A Comprehensive Overview

(E)-3-Cyclopentyl-2-methylacrylic acid, identified by the CAS registry number 773112-99-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and biochemistry. This compound, characterized by its unique structure featuring a cyclopentyl group and a methyl substituent on the acrylic acid backbone, exhibits remarkable properties that make it a valuable component in various applications. Recent advancements in synthetic methodologies and its utilization in cutting-edge materials have further solidified its importance in both academic and industrial research.

The structural elucidation of (E)-3-Cyclopentyl-2-methylacrylic acid reveals a conjugated system that contributes to its electronic properties. The presence of the cyclopentyl group introduces steric hindrance, which influences the compound's reactivity and stability. This structural feature is particularly advantageous in polymerization reactions, where controlled polymer growth can be achieved. Recent studies have demonstrated that this compound can serve as a monomer for synthesizing polymers with tailored mechanical and thermal properties, making it a promising candidate for high-performance materials.

In terms of synthesis, (E)-3-Cyclopentyl-2-methylacrylic acid can be prepared through various routes, including hydroxylation and subsequent oxidation of suitable precursors. One notable method involves the use of transition metal catalysts to achieve high yields and selectivity. These advancements in synthetic techniques have not only improved the production efficiency but also opened new avenues for exploring its applications in areas such as drug delivery systems and bioactive materials.

The physical and chemical properties of (E)-3-Cyclopentyl-2-methylacrylic acid are well-documented, with recent research focusing on its thermal stability and reactivity under different conditions. For instance, studies have shown that this compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications. Additionally, its reactivity towards nucleophilic addition reactions has been exploited in the development of novel materials with enhanced functionality.

In the context of materials science, (E)-3-Cyclopentyl-2-methylacrylic acid has been utilized as a building block for synthesizing advanced polymers and composites. Its ability to form cross-linked networks through free radical polymerization has led to its application in creating lightweight yet durable materials for aerospace and automotive industries. Furthermore, recent research has highlighted its potential as a precursor for biodegradable polymers, aligning with the growing demand for sustainable materials.

Beyond materials science, (E)-3-Cyclopentyl-2-methylacrylic acid has found applications in biochemistry and pharmacology. Its ability to interact with biological systems has been explored in drug delivery systems, where it serves as a carrier for encapsulating therapeutic agents. The compound's biocompatibility and controlled release properties make it an attractive option for developing targeted drug delivery systems.

The latest research trends indicate a growing interest in leveraging (E)-3-Cyclopentyl-2-methylacrylic acid for biomedical applications. For instance, studies have demonstrated its potential as a component in hydrogels used for tissue engineering. The compound's ability to form hydrophilic networks with tunable mechanical properties makes it ideal for mimicking extracellular matrices, thereby promoting cell adhesion and proliferation.

In conclusion, (E)-3-Cyclopentyl-2-methylacrylic acid (CAS No. 773112-99-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methods and material science, positions it as a key player in the development of innovative solutions across industries. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.